Cas no 1807919-90-9 (2-{[(2S)-4-azidobutan-2-yl]oxy}oxane)

• Product Name: 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane
• CAS No: 1807919-90-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5043644
• PubChem ID: 86775423
• Update Time: 2026-02-28

2-{[(2S)-4-azidobutan-2-yl]oxy}oxane Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-4-Azidobutan-2-yl]oxyoxane
• 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane

• Inchi： 1S/C9H17N3O2/c1-8(5-6-11-12-10)14-9-4-2-3-7-13-9/h8-9H,2-7H2,1H3/t8-,9?/m0/s1
• InChI Key： UWHTWSUSWHFFQN-IENPIDJESA-N
• SMILES： O([C@@H](C)CCN=[N+]=[N-])C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8

Additional information on 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane

Comprehensive Overview of 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane (CAS No. 1807919-90-9)

2-{[(2S)-4-azidobutan-2-yl]oxy}oxane (CAS No. 1807919-90-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, featuring an azido functional group and an oxane ring, is increasingly studied for its applications in click chemistry, drug discovery, and bioconjugation. Its unique structure makes it a valuable intermediate in synthesizing complex molecules, particularly in targeted drug delivery systems and diagnostic tools.

The molecular structure of 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane includes a chiral center at the (2S)-position, which is critical for its stereospecific interactions in biological systems. Researchers are particularly interested in its role as a linker or spacer in bioconjugation, where the azido group enables efficient coupling with alkyne-functionalized molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is a cornerstone of click chemistry, a rapidly growing field in drug development and material science.

One of the most searched topics related to 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane is its stability and solubility in various solvents, which are crucial for laboratory applications. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, making it suitable for a wide range of experimental conditions. Additionally, its thermal stability under standard laboratory conditions ensures reliable performance in synthetic protocols.

In the context of drug discovery, 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane is often explored as a building block for prodrugs and targeted therapeutics. Its ability to form stable linkages with biomolecules has made it a popular choice for developing antibody-drug conjugates (ADCs) and other precision medicine tools. The growing demand for personalized therapies has further amplified interest in this compound, as evidenced by its frequent mention in recent scientific literature.

Another trending application of 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane is in the field of biomaterials and nanotechnology. Researchers are investigating its use in surface functionalization of nanoparticles and hydrogels, where the azido group facilitates covalent attachment of bioactive molecules. This approach is particularly relevant in tissue engineering and regenerative medicine, where controlled release of therapeutic agents is essential.

From a commercial perspective, the global market for 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane is expected to grow steadily, driven by advancements in biopharmaceuticals and diagnostic technologies. Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of research and industrial applications. Quality control and scalability of synthesis are among the top concerns for potential buyers, as reflected in search queries and industry reports.

Safety and handling of 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often seek guidance on optimal handling procedures to ensure reproducible results in their experiments.

In summary, 2-{[(2S)-4-azidobutan-2-yl]oxy}oxane (CAS No. 1807919-90-9) is a versatile and promising compound with broad applications in modern chemistry and life sciences. Its role in click chemistry, drug development, and biomaterials continues to attract significant attention from academia and industry alike. As research progresses, this compound is likely to play an even more prominent role in cutting-edge scientific innovations.